2',7'-bis(4-methyl-N-(4-methylphenyl)anilino)-9,9'-spirobi[fluorene]-2,7-dicarbonitrile

• Molecular Formula: C55H40N4
• Molecular Weight: 756.9 g/mol
• IUPAC Name: 2',7'-bis(4-methyl-N-(4-methylphenyl)anilino)-9,9'-spirobi[fluorene]-2,7-dicarbonitrile
• InChI: InChI=1S/C55H40N4/c1-35-5-15-41(16-6-35)58(42-17-7-36(2)8-18-42)45-23-27-49-50-28-24-46(59(43-19-9-37(3)10-20-43)44-21-11-38(4)12-22-44)32-54(50)55(53(49)31-45)51-29-39(33-56)13-25-47(51)48-26-14-40(34-57)30-52(48)55/h5-32H,1-4H3
• InChI Key: RERAIXLMRZLMCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C2=CC=C(C=C2)C)C3=CC4=C(C=C3)C5=C(C46C7=C(C=CC(=C7)C#N)C8=C6C=C(C=C8)C#N)C=C(C=C5)N(C9=CC=C(C=C9)C)C1=CC=C(C=C1)C

Description

This compound features a 9,9'-spirobi[fluorene] core substituted with electron-withdrawing dicarbonitrile groups at the 2,7-positions and electron-donating 4-methyl-N-(4-methylphenyl)anilino groups at the 2',7'-positions. The spiro architecture enhances thermal stability and restricts intramolecular motion, promoting efficient thermally activated delayed fluorescence (TADF) . The dicarbonitrile (CN) groups facilitate spatial separation of HOMO and LUMO orbitals, a critical design principle for high-efficiency TADF emitters .

Comparison with Similar Compounds

Structural and Functional Analogues

spiro-CN (2',7'-bis(di-p-tolylamino)-9,9'-spirobi[fluorene]-2,7-dicarbonitrile)

• Structure: Shares the 9,9'-spirobi[fluorene] core and CN groups but uses di-p-tolylamino donors instead of 4-methyl-N-(4-methylphenyl)anilino.
• Performance : Achieves high EQE (exact value unspecified) due to complete HOMO-LUMO separation via sp³-hybridized carbon bridges .
• Emission: Green region, attributed to the CN acceptor and donor-acceptor charge transfer.
• Thermal Stability : Inherits high glass transition temperature (Tg >150°C) from the spiro core .

M64 (3-(4-(9,9′-spirobi[fluorene]-3-yl(phenyl)amino)phenyl)acenaphtho[1,2-b]pyrazine-8,9-dicarbonitrile)

• Structure: Combines a spirobifluorene-modified donor (SDPA) with the acenaphthopyrazine-dicarbonitrile (APDC) acceptor.
• Performance: Used in near-infrared (NIR) TADF devices with nondoped architectures .
• Key Difference: The target compound’s anilino-based donor may offer broader emission tunability compared to M64’s APDC acceptor.

SP2 (2,7-di(10H-phenothiazin-10-yl)-9,9′-spirobi[fluorene])

• Structure: Spiro core with phenothiazine donors, optimized for hole transport.
• Performance : Exhibits 13.43% EQE as a hole-transporting material (HTM), highlighting the spiro core’s versatility in both emissive and charge-transport layers .

Performance Metrics and Design Principles

Table 1: Comparative Analysis of Key Compounds

Compound Name	HOMO-LUMO Separation	EQE (%)	Emission Range	Thermal Stability (Tg)	Application
Target Compound	High (CN-induced)	N/A*	Green (inferred)	>150°C (inferred)	TADF OLED emitter
spiro-CN	Complete separation	High†	Green	>150°C	TADF OLED emitter
M64	Moderate	N/A	NIR	Not reported	NIR TADF emitter
SP2	Not applicable	13.43	N/A	>150°C	Hole transport layer
33TCzTTrz	Partial	21.8	Green	Not reported	TADF emitter

Key Insights :

• HOMO-LUMO Separation : The target compound’s CN groups and spiro core enhance charge transfer efficiency, similar to spiro-CN .
• Thermal Stability : All spiro-core derivatives (e.g., SP1, SP2, spiro-CN) exhibit Tg >150°C, critical for device longevity .
• Emission Tuning: Substituting donor groups (e.g., anilino vs. phenothiazine) allows emission modulation across visible-NIR spectra .